2-Chloro-1-methoxy-3-vinylbenzene

• IUPAC Name: 2-chloro-1-ethenyl-3-methoxybenzene
• InChI: InChI=1S/C9H9ClO/c1-3-7-5-4-6-8(11-2)9(7)10/h3-6H,1H2,2H3
• InChI Key: XPJIAAAGPILLFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1Cl)C=C
• Molecular Formula: C9H9ClO
• Molecular Weight: 168.62 g/mol

Description

2-Chloro-1-methoxy-3-vinylbenzene is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-1-methoxy-3-vinylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-1-methoxy-3-vinylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• It is utilized for forming compounds like 4-methoxy-1-t-butyl and 6-methoxy-2-t-butyl-bicyclo[3.1.0]hex-2-ene (Izawa, Tomioka, Kagami, & Sato, 1977).

• The chemical serves in the preparation of 1,4-dihydro-1H-2,1-benzothiazine 2,2-dioxides (Moroda & Togo, 2008).

• It's used in synthesizing tertiary phosphine sulfides from aromatic alkenes (Kuimov et al., 2014).

• The compound aids in synthesizing methoxy substituted benzocyclobutenone and benzocyclobutenedione tricarbonylchromium complexes (Dongol et al., 1999).

• It acts as an external initiator for polymerization of 2-bromo-3-hexyl-5-chloromagnesiothiophene (Gao et al., 2014).

• 2-Chloro-1-methoxy-3-vinylbenzene is involved in the anionic polymerization of divinylbenzenes with methoxy groups, leading to polymers with narrow molecular weight distributions and stability in sequential copolymerization (Otake et al., 2017).

• It's beneficial in studying the structures of organic compounds, such as 3-chloro-NNO-4′-methylazoxybenzene and 4-methoxy-NNO-4′-methylazoxybenzene (Yamamoto et al., 1987).

• The compound facilitates alkoxyselenation of vinylbenzenes with selenium dihalides, producing bis(2-alkoxy-2-phenylethyl) selenides and bis(2-alkoxy-2-(4-chlorophenyl) (Potapov et al., 2017).

• 2-Chloro-1-methoxy-3-vinylbenzene is instrumental in synthesizing 4-methoxyphenol, useful in various scientific research applications (Jian, 2000).

• Its presence accelerates reaction rates and increases molecular weight in the polymerization of compounds like 2-chloroethyl vinyl ether and p-methoxystyrene (Masuda, Miki, & Higashimura, 1972).

• It's used in the polymerization of dibromide compounds leading to electronically 'push-pull' substituted poly(2-cyano-5-methoxybenzene) (Lahti et al., 1994).

• The electrochemical reductions of similar compounds produce 1-nitro-2-vinylbenzene and 1H-indole, showcasing its applicability in various syntheses (Du & Peters, 2010).

• It reacts with phosphine to form rare arylalkylphosphines, which can be oxidized to phosphine chalcogenides in high yields (Malysheva et al., 2012).

• 2-Chloro-1-methoxy-3-vinylbenzene is involved in the synthesis of environmental pollutants like methyl triclosan (Peverly et al., 2014).

• Its derivatives, like 1,3-divinylbenzene, show potential in regioselective C-H bond cleavage reactions and exhibit solid-state fluorescence (Umeda et al., 2009).

• The chemical is significant in the synthesis of phosphazenes, used in various applications including sol-gel hybrids, thermosetting resins, azodyes, and blend compatibilizers (Gleria & de Jaeger, 2001).

• Theoretical studies involving its derivatives help understand the structure and properties of poly(paraphenylene vinylene) (Lhost & Brédas, 1992).